Cas no 1805053-33-1 (5-Amino-2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine)

• Product Name: 5-Amino-2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine
• CAS No: 1805053-33-1
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4811321
• Update Time: 2025-07-23

5-Amino-2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-6-3(2-9)1-4(12)5(13-6)7(10)11/h1,7H,2,12H2
• InChI Key： UYEFINFJMMBECO-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)C=C(C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine

Introduction to 5-Amino-2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine (CAS No. 1805053-33-1)

5-Amino-2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine, identified by its CAS number 1805053-33-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyridine core substituted with multiple functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of an amino group, a bromo substituent, a chloromethyl moiety, and a difluoromethyl group imparts unique reactivity and potential biological activity, which has garnered interest from researchers exploring novel therapeutic agents.

The compound's structure is particularly noteworthy due to its combination of electron-withdrawing and electron-donating groups. The amino group can participate in hydrogen bonding and salt formation, enhancing its solubility and interaction with biological targets. Conversely, the bromo atom introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are crucial for further derivatization. The chloromethyl group serves as a versatile handle for forming carbon-carbon bonds, often used in the construction of more complex molecules via condensation or alkylation reactions.

The difluoromethyl substituent is a key feature in modern drug design, known for its ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. This group has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory drugs. Recent advances in medicinal chemistry have highlighted the role of difluorinated compounds in modulating enzyme activity and receptor interactions, making them highly valuable in the quest for next-generation therapeutics.

In recent years, researchers have been exploring the potential of 5-Amino-2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine as a building block for novel drug candidates. Its structural framework allows for modifications at multiple positions, enabling the synthesis of diverse analogues with tailored biological properties. For instance, studies have demonstrated its utility in generating kinase inhibitors, where the pyridine core can be optimized to target specific enzymatic pathways implicated in diseases such as cancer and inflammation.

The compound's reactivity also makes it a valuable tool in synthetic chemistry. The combination of bromo and chloromethyl groups provides multiple avenues for functionalization, allowing chemists to construct complex scaffolds through cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. Additionally, the amino group can be used to introduce further polar functionalities or linkages, expanding the compound's utility in peptidomimetics and protein-protein interaction modulators.

Recent publications have begun to explore the pharmacological potential of derivatives of 5-Amino-2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine. One notable study investigated its role in developing inhibitors of Janus kinases (JAKs), which are overexpressed in various inflammatory conditions. The pyridine scaffold was found to interact effectively with the ATP-binding site of JAK enzymes, leading to potent suppression of signaling pathways involved in autoimmune diseases. This finding underscores the importance of this compound as a lead molecule for further optimization.

The incorporation of fluorine atoms into pharmaceuticals has been a cornerstone of drug development over the past decade. The unique electronic properties of fluorine can alter the physicochemical properties of molecules, enhancing their bioavailability and therapeutic efficacy. In the case of 5-Amino-2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine, the presence of two fluorine atoms at the C6 position contributes to increased lipophilicity and metabolic resistance, which are desirable traits for oral drugs.

Ongoing research is also delving into the computational modeling of this compound to predict its behavior in biological systems. Molecular docking studies have been conducted to identify potential binding pockets on target proteins, providing insights into how structural modifications might enhance binding affinity or selectivity. These computational approaches are complemented by experimental validation, where synthesized derivatives are tested for their biological activity using high-throughput screening (HTS) platforms.

The synthesis of 5-Amino-2-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine itself presents an interesting challenge due to its multiple functional groups. Synthetic routes typically involve multi-step sequences that require careful control of reaction conditions to avoid side products. Advances in catalytic methods have enabled more efficient preparations, reducing both reaction times and waste generation. Such improvements align with the growing emphasis on green chemistry principles within the pharmaceutical industry.

The future prospects for this compound are promising, with ongoing efforts aimed at expanding its applications in drug discovery and material science. Researchers are exploring its potential use in developing sensors and probes for diagnostic applications, leveraging its ability to undergo selective reactions under controlled conditions. Additionally, its role as a precursor for more complex molecules ensures that it will remain a relevant intermediate in synthetic chemistry for years to come.